Cas no 1160249-51-3 (2-(Benzyloxy)-5-bromobenzoyl chloride)

• Product Name: 2-(Benzyloxy)-5-bromobenzoyl chloride
• CAS No: 1160249-51-3
• MF: C₁₄H₁₀BrClO₂
• MW: 325.585002422333
• MDL: MFCD12197895
• CID: 4682129
• Update Time: 2025-05-19

2-(Benzyloxy)-5-bromobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-5-BROMOBENZOYL CHLORIDE
• BBL037063
• STL508746
• FCH2767948
• benzoyl chloride, 5-bromo-2-(phenylmethoxy)-
• 2-(Benzyloxy)-5-bromobenzoyl chloride

• MDL： MFCD12197895
• Inchi： 1S/C14H10BrClO2/c15-11-6-7-13(12(8-11)14(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： PLMYJXRFBVUZFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)Cl)C=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Topological Polar Surface Area: 26.3

Additional information on 2-(Benzyloxy)-5-bromobenzoyl chloride

Introduction to 2-(Benzyloxy)-5-bromobenzoyl Chloride (CAS No. 1160249-51-3)

2-(Benzyloxy)-5-bromobenzoyl chloride, also known by its CAS registry number CAS No. 1160249-51-3, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoyl chloride group with a benzyloxy substituent and a bromine atom. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 2-(Benzyloxy)-5-bromobenzoyl chloride typically involves multi-step processes, including Friedel-Crafts acylation, substitution reactions, and purification techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the benzoyl chloride group, thereby reducing reaction times and enhancing yields.

In terms of chemical properties, 2-(Benzyloxy)-5-bromobenzoyl chloride exhibits high reactivity due to the electrophilic nature of the benzoyl chloride group. This makes it an excellent substrate for nucleophilic acyl substitutions, which are widely used in the construction of complex molecules. The bromine atom at the para position further enhances the compound's reactivity by introducing electron-withdrawing effects, making it a valuable intermediate in organic synthesis.

The applications of 2-(Benzyloxy)-5-bromobenzoyl chloride are vast and varied. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, recent studies have highlighted its role in the development of novel anticancer agents, where its reactivity and structural flexibility are exploited to design molecules with specific biological activities.

In agrochemical research, 2-(Benzyloxy)-5-bromobenzoyl chloride has been employed as a building block for herbicides and insecticides. Its ability to undergo various chemical transformations allows for the creation of compounds with enhanced efficacy and selectivity against target pests. Moreover, its stability under certain environmental conditions makes it suitable for agricultural applications where durability is crucial.

The material science sector has also benefited from the unique properties of 2-(Benzyloxy)-5-bromobenzoyl chloride. Researchers have utilized this compound in the synthesis of advanced polymers and coatings, where its reactivity contributes to the formation of cross-linked structures with improved mechanical and thermal properties. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be integrated into sustainable materials, addressing current challenges in environmental conservation.

In conclusion, 2-(Benzyloxy)-5-bromobenzoyl chloride (CAS No. 1160249-51-3) is a multifaceted organic compound with immense potential across various scientific disciplines. Its reactivity, structural diversity, and compatibility with modern synthetic methodologies make it an indispensable tool in contemporary research and development efforts.